Cas no 26389-62-8 (N-(propan-2-yl)cyclopropanecarboxamide)

• Product Name: N-(propan-2-yl)cyclopropanecarboxamide
• CAS No: 26389-62-8
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 914481
• Update Time: 2025-10-18

N-(propan-2-yl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxamide, N-isopropyl
• N-propan-2-ylcyclopropanecarboxamide
• N-(propan-2-yl)cyclopropanecarboxamide

• Inchi： 1S/C7H13NO/c1-5(2)8-7(9)6-3-4-6/h5-6H,3-4H2,1-2H3,(H,8,9)
• InChI Key： VXCRRRAZVHYGPA-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC(C)C

Computed Properties

• Exact Mass: 127.09979

Experimental Properties

• PSA: 29.1

Additional information on N-(propan-2-yl)cyclopropanecarboxamide

N-Isopropylcyclopropanecarboxamide (CAS No. 26389-62-8): Properties, Applications, and Market Insights

N-Isopropylcyclopropanecarboxamide (CAS No. 26389-62-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and versatile applications. As a derivative of cyclopropanecarboxamide, this compound features an isopropyl group attached to the nitrogen atom, which enhances its stability and reactivity in various chemical processes. The growing interest in cyclopropane derivatives and amide-based compounds in pharmaceutical and agrochemical research has positioned N-Isopropylcyclopropanecarboxamide as a valuable intermediate in synthetic chemistry.

The molecular formula of N-Isopropylcyclopropanecarboxamide is C7H13NO, with a molecular weight of 127.18 g/mol. Its structure consists of a three-membered cyclopropane ring, which is known for its high ring strain and unique reactivity. The presence of the amide functional group and the isopropyl substituent contributes to its solubility in polar organic solvents, making it suitable for a wide range of chemical reactions. Researchers have explored its potential in the development of novel pharmaceutical intermediates, particularly in the synthesis of bioactive molecules targeting neurological and metabolic disorders.

One of the most notable applications of N-Isopropylcyclopropanecarboxamide is its role in the synthesis of crop protection agents. With the increasing demand for sustainable agriculture, the agrochemical industry has been actively seeking innovative compounds that can enhance crop yields while minimizing environmental impact. The cyclopropane moiety in this compound has shown promise in the design of new-generation pesticides and herbicides, aligning with the global trend toward green chemistry and reduced ecological footprints.

In the pharmaceutical sector, N-Isopropylcyclopropanecarboxamide has been investigated as a building block for drug discovery. Its rigid cyclopropane structure can impart conformational constraints to drug molecules, potentially improving their binding affinity and selectivity. Recent studies have highlighted its utility in the development of central nervous system (CNS) therapeutics, where the compound's ability to cross the blood-brain barrier is of particular interest. This aligns with the growing focus on neurological health and the search for treatments for conditions such as Alzheimer's and Parkinson's diseases.

The compound's stability under various conditions makes it a reliable choice for industrial-scale synthesis. Manufacturers have optimized production processes to ensure high purity and yield, catering to the needs of research institutions and commercial enterprises. Quality control measures, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are routinely employed to verify the integrity of N-Isopropylcyclopropanecarboxamide batches.

From a market perspective, the demand for N-Isopropylcyclopropanecarboxamide has been steadily increasing, driven by its applications in life sciences and material chemistry. The compound's versatility has also sparked interest in the development of advanced materials, such as polymers with tailored properties. As industries continue to prioritize innovation and sustainability, N-Isopropylcyclopropanecarboxamide is expected to play a pivotal role in shaping future technologies.

In summary, N-Isopropylcyclopropanecarboxamide (CAS No. 26389-62-8) is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, coupled with its applications in pharmaceuticals, agrochemicals, and materials science, make it a subject of ongoing research and development. As scientific advancements continue to unfold, this compound is poised to contribute to breakthroughs that address some of the most pressing challenges in modern science and industry.